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Compound of Interest

Compound Name: 3-Methyl-3-pentanol

Cat. No.: B165633

Essential Safety and Handling Guide for 3-
Methyl-3-pentanol

This guide provides immediate safety, operational, and disposal information for the handling of
3-Methyl-3-pentanol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant use of this chemical.

l. Personal Protective Equipment (PPE) and Safety
Measures

When handling 3-Methyl-3-pentanol, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The following table summarizes
the required PPE.
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Protection Type

Required Equipment

Specifications and Remarks

Eye/Face Protection

Safety glasses, Face shield

Use equipment tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[1][2] A
face shield is recommended

when there is a splash hazard.

Skin Protection

Chemical-resistant gloves

Inspect gloves prior to use and
use proper glove removal
technique to avoid skin
contact.[1] Dispose of

contaminated gloves after use.

Protective clothing

A complete suit protecting
against chemicals is
recommended.[1][2] Flame
retardant and antistatic
protective clothing should be
worn.[1][2]

Respiratory Protection

Air-purifying respirator

Where risk assessment
indicates it is necessary, use a
full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)
respirator cartridges as a
backup to engineering
controls.[1][2][3] If the
respirator is the sole means of
protection, use a full-face

supplied air respirator.[1][2][3]

Il. Quantitative Data Summary

The following table provides a summary of key quantitative data for 3-Methyl-3-pentanol.
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Property Value Reference
Molecular Formula C6H140 [1]
Molecular Weight 102.17 g/mol [1]

CAS Number 77-74-7 [1][4][5]
Boiling Point 123 °C (253 °F) [11[3]1[5]
Melting Point -38 °C (-36 °F) [2][3][5]
Flash Point 24 °C (75.2 °F) (Closed Cup) [5]

Oral LD50 (Rat) 710 mg/kg [5]

Specific Gravity 0.828 @ 25°C (Water = 1) [5][6]

lll. Operational Plan: Step-by-Step Handling
Protocol

A. Preparation and Precautionary Measures:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 3-Methyl-3-pentanol.[1][2]

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of vapors.[1][2]

e Remove Ignition Sources: 3-Methyl-3-pentanol is a flammable liquid.[1][4][5] Keep it away
from heat, sparks, open flames, and hot surfaces.[1] No smoking in the handling area.[1]

» Grounding and Bonding: Use explosion-proof electrical, ventilating, and lighting equipment.
[1] Ground and bond containers and receiving equipment to prevent static discharge.[1] Use
only non-sparking tools.[1]

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

B. Handling Procedure:
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» Container Handling: Keep the container tightly closed when not in use.[1][2] Opened
containers must be carefully resealed and kept upright to prevent leakage.[2][3]

» Personal Hygiene: Do not eat, drink, or smoke when using this product.[1][7] Wash hands
thoroughly after handling.[1][2]

e Avoid Contact: Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[1][2]

C. Accidental Release Measures:

Immediate Action: In case of a spill, remove all sources of ignition.[1][2][3]

Ventilation: Ensure adequate ventilation.[1][2][3]

Personal Protection: Use personal protective equipment.[1][2][3] Avoid breathing vapors,
mist, or gas.[1][2][3]

Containment: Prevent further leakage or spillage if safe to do so.[1][2] Do not let the product
enter drains.[1][2][3]

Clean-up: Contain the spillage and then collect it with a non-combustible absorbent material
(e.g., sand, earth, diatomaceous earth, vermiculite) and place it in a container for disposal
according to local regulations.[2][3]

IV. First Aid Measures
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Exposure Route First Aid Procedure

Call a POISON CENTER or doctor/physician if
If Swallowed you feel unwell.[1] Rinse mouth.[1] Do NOT

induce vomiting.[1][2]

If on Skin (or hai) Remove/Take off immediately all contaminated
on Skin (or hair
clothing.[1] Rinse skin with water/shower.[1]

Move person into fresh air.[1][2] If not breathing,
If Inhaled give artificial respiration.[1][2] Consult a

physician.[1][2]

If in Eyes Flush eyes with water as a precaution.[1][2]

] Consult a physician.[1][2] Show the safety data
General Advice )
sheet to the doctor in attendance.[1][2]

V. Disposal Plan

o Waste Collection: Collect surplus and non-recyclable solutions in a suitable, closed
container.[1][3] Do not mix with other waste.

o Professional Disposal: Offer the waste to a licensed disposal company.[1][3] Contact a
licensed professional waste disposal service to dispose of this material.[1][3]

o Contaminated Packaging: Dispose of as unused product.[1][3] Handle uncleaned containers
like the product itself.

o Regulatory Compliance: Dispose of contents/container to an approved waste disposal plant
in accordance with local, state, and federal regulations.[1][7]

V1. Workflow for Safe Handling and Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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